Cas no 1396869-77-4 (1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methyl-1,2-oxazole-5-carboxylate)

• Product Name: 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methyl-1,2-oxazole-5-carboxylate
• CAS No: 1396869-77-4
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 5401032
• PubChem ID: 71796088
• Update Time: 2025-06-03

1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methyl-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d]thiazol-2-yl)azetidin-3-yl 3-methylisoxazole-5-carboxylate
• [1-(1,3-benzothiazol-2-yl)azetidin-3-yl] 3-methyl-1,2-oxazole-5-carboxylate
• AKOS024546912
• F6274-0788
• 1396869-77-4
• 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methyl-1,2-oxazole-5-carboxylate

• Inchi： 1S/C15H13N3O3S/c1-9-6-12(21-17-9)14(19)20-10-7-18(8-10)15-16-11-4-2-3-5-13(11)22-15/h2-6,10H,7-8H2,1H3
• InChI Key： QANVCXPIPPIDTP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1CC(C1)OC(C1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 315.06776246g/mol
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methyl-1,2-oxazole-5-carboxylate

Compound CAS No 1396869-77-4: 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methyl-1,2-oxazole-5-carboxylate

The compound with CAS No 1396869-77-4, known as 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 3-methyl-1,2 oxazole 5 carboxylate, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is a derivative of benzothiazole and oxazole moieties, which are well-known for their versatile chemical reactivity and biological activities.

Benzothiazole, a heterocyclic aromatic compound, is widely used in the synthesis of various pharmaceutical agents and agrochemicals. The presence of the benzothiazole group in this compound suggests potential applications in areas such as anti-inflammatory agents or fungicides. Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly for their ability to inhibit certain enzymes and pathways associated with diseases like cancer and neurodegenerative disorders.

The oxazole moiety in the compound adds another layer of complexity and functionality. Oxazole derivatives are known for their roles in medicinal chemistry, especially in the development of antibiotics and antiviral agents. The combination of benzothiazole and oxazole in this compound creates a unique chemical environment that could potentially enhance its bioavailability and pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that includes coupling reactions and cyclization steps. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. Recent advancements in catalytic methods have made it possible to synthesize this compound more efficiently, reducing production costs and improving scalability.

In terms of physical properties, the compound exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has shown moderate activity against several cancer cell lines, suggesting potential anti-cancer properties. Additionally, studies on its anti-inflammatory effects have indicated that it could be a candidate for developing new anti-inflammatory drugs.

Recent research has also explored the use of this compound as a precursor for more complex molecules with enhanced bioactivity. By modifying the substituents on the benzothiazole and oxazole rings, scientists aim to create derivatives with improved pharmacological profiles.

In conclusion, the compound with CAS No 1396869774, or 1-(1,3-benzothiazol2yl)azetidin3yloxazole5carboxylate, represents a significant advancement in organic chemistry. Its unique structure, combined with its promising biological activities, positions it as a valuable tool in drug discovery and development. Continued research into its properties will undoubtedly unlock new applications and further enhance our understanding of its potential.